Cas no 1956435-50-9 ((3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 1956435-50-9
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• MDL: MFCD11617954
• CID: 5071273
• PubChem ID: 118704941
• Update Time: 2025-06-07

(3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid
• Fmoc-(S)-3-Amino-4-(3-bromo-phenyl)-butyric acid
• D86817
• (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CS-0182728
• 1956435-50-9
• Fmoc-S-3-amino-4-(3-bromophenyl)-butyric acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoicacid
• (3S)-4-(3-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• (3S)-4-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• WS-00167
• EN300-21638072

• MDL： MFCD11617954
• Inchi： 1S/C25H22BrNO4/c26-17-7-5-6-16(12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m0/s1
• InChI Key： DZMCYXYXRITKHK-SFHVURJKSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322 g/mol
• Monoisotopic Mass: 479.07322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6
• Molecular Weight: 480.3

Additional information on (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 1956435-50-9)

The compound (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 1956435-50-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal research. The unique arrangement of functional groups, including the 3-bromophenyl moiety and the (9H-fluoren-9-yl)methoxycarbonyl group, contributes to its distinctive chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, with a particular focus on enantiomerically pure molecules that exhibit enhanced efficacy and reduced side effects. The stereochemical configuration of this compound, specifically the (3S) designation, underscores its role as a key intermediate in the synthesis of enantiomerically enriched therapeutic agents. The presence of the carboxylic acid and amide functionalities further enhances its versatility, making it a valuable building block for the construction of more complex pharmacophores.

The structural motif of (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is particularly noteworthy due to its potential interaction with biological targets. The 3-bromophenyl group, known for its ability to modulate receptor binding, has been extensively studied in the context of central nervous system (CNS) drugs and anti-inflammatory agents. Meanwhile, the (9H-fluoren-9-yl)methoxycarbonyl moiety serves as a protecting group for amino functions, allowing for selective deprotection during synthetic protocols. This dual functionality makes the compound an attractive candidate for further derivatization and exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, providing researchers with powerful tools to design and optimize drug candidates. The use of molecular docking studies has revealed that derivatives of this compound exhibit promising binding affinities to various therapeutic targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. For instance, preliminary studies suggest that modifications to the 3-bromophenyl group can fine-tune binding interactions with serine proteases, which are crucial in regulating inflammatory pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the carboxylic acid functionality via esterification followed by selective deprotection of the amide group. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome at the stereocenter. Advances in asymmetric synthesis have led to more efficient methods for constructing chiral centers, reducing both reaction times and byproduct formation.

In addition to its pharmaceutical applications, this compound has shown potential in materials science due to its rigid aromatic structure and tunable electronic properties. Researchers have explored its use as a building block for organic semiconductors and light-emitting diodes (OLEDs), where the combination of fluorene-based units enhances charge transport capabilities. Such applications highlight the broad utility of structurally complex molecules beyond traditional drug discovery efforts.

The growing interest in personalized medicine has further driven research into novel compounds like (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. By leveraging high-throughput screening technologies and bioinformatics tools, researchers can identify specific derivatives that exhibit enhanced efficacy against individual patient profiles. This approach aligns with the broader goal of developing targeted therapies that minimize off-target effects while maximizing therapeutic benefits.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on sustainability and green chemistry principles. The synthesis of this compound exemplifies these trends through the use of environmentally friendly solvents and catalytic methods that reduce waste generation. Such practices not only improve process efficiency but also align with global initiatives aimed at minimizing the environmental impact of pharmaceutical manufacturing.

In conclusion, (3S)-4-(3-bromophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 1956435-50-9) represents a versatile and promising molecule with applications spanning drug development, materials science, and beyond. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents with improved efficacy and reduced side effects. As computational methods continue to advance, expect further insights into its potential applications and derivatives that will shape future pharmaceutical discoveries.